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Compound of Interest

Compound Name: SB756050

Cat. No.: B1680850 Get Quote

Application Notes and Protocols for SB756050
For Researchers, Scientists, and Drug Development Professionals

Introduction
SB756050 is a selective agonist of the Takeda G-protein-coupled receptor 5 (TGR5), a

promising therapeutic target for metabolic diseases such as type 2 diabetes.[1][2] TGR5, also

known as the G protein-coupled bile acid receptor 1 (GPBAR1), is activated by bile acids and

plays a crucial role in regulating glucose homeostasis, energy expenditure, and inflammatory

responses.[3][4] Activation of TGR5 stimulates the Gαs protein, leading to an increase in

intracellular cyclic adenosine monophosphate (cAMP) and the subsequent secretion of

glucagon-like peptide-1 (GLP-1).[3][5] Despite its potential, the clinical development of

SB756050 was halted in Phase II trials due to variable pharmacodynamic responses in

patients.[1][3] Nevertheless, SB756050 remains a valuable tool for in vitro and in vivo research

aimed at understanding TGR5 signaling and its physiological effects.

These application notes provide detailed information on the solubility of SB756050, preparation

of stock solutions, and protocols for key in vitro experiments to study its activity.
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Parameter Value Source

Molecular Formula C₂₁H₂₈N₂O₈S₂ [2]

Molecular Weight 500.59 g/mol [2]

Appearance White to off-white solid [2]

Solubility in DMSO ≥ 150 mg/mL (≥ 299.65 mM) [2]

Storage of Powder
-20°C for 3 years, 4°C for 2

years
[2]

Storage of Stock Solution (in

DMSO)

-80°C for 2 years, -20°C for 1

year
[2]

Note: It is recommended to use freshly opened DMSO as it is hygroscopic and can affect the

solubility of the compound.[2]

In Vitro Activity
Assay Cell Line EC₅₀ Source

hTGR5 Activation HEK293

Not explicitly stated

for SB756050, but

related TGR5 agonists

show nM potency.

[4]

mTGR5 Activation HEK293

Not explicitly stated

for SB756050, but

related TGR5 agonists

show nM potency.

[4]

Signaling Pathway
The activation of TGR5 by an agonist like SB756050 initiates a well-defined signaling cascade.

The diagram below illustrates the key steps in this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay
Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1680850?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680850?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK464633/
https://www.ncbi.nlm.nih.gov/books/NBK464633/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. medchemexpress.com [medchemexpress.com]

3. cAMP-Glo™ Assay Protocol [worldwide.promega.com]

4. researchgate.net [researchgate.net]

5. Intestinal Co-culture System to Study TGR5 Agonism and Gut Restriction [en.bio-
protocol.org]

To cite this document: BenchChem. [SB756050 solubility and preparation for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680850#sb756050-solubility-and-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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